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Compound of Interest

Compound Name: 4-Amino-7-chloronaphthalen-1-ol

Cat. No.: B11901700

Disclaimer: The requested compound, 4-Amino-7-chloronaphthalen-1-ol, is not a commonly
recognized or commercially available chemical entity. This guide will instead provide a
comprehensive overview of two closely related and frequently utilized naphthalenol derivatives:
4-Amino-1-naphthol and 4-Chloro-1-naphthol. This document is intended for researchers,
scientists, and drug development professionals, offering in-depth information on their chemical
properties, experimental protocols, and relevant applications.

4-Amino-1-naphthol and its Hydrochloride Salt

4-Amino-1-naphthol is a naphthalenol derivative containing an amino group at the 4-position. It
IS a versatile chemical intermediate, often used in the synthesis of dyes and pharmacologically
active molecules.[1] Due to its instability and tendency to oxidize, it is frequently supplied and
used as its more stable hydrochloride salt.[2]

Chemical Properties

The following table summarizes the key chemical and physical properties of 4-Amino-1-
naphthol and its hydrochloride salt.
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4-Amino-1-naphthol

Property 4-Amino-1-naphthol .
Hydrochloride
) 4-Aminonaphthalen-1-ol
IUPAC Name 4-Aminonaphthalen-1-ol }
hydrochloride
Synonyms 4-hydroxy-a-naphthylamine -
CAS Number 2834-90-4[1][2] 5959-56-8[3][4][5]

Molecular Formula

C10H9NOJ[2]

C10H10CINOJ[3]

Molecular Weight 159.18 g/mol [2] 195.65 g/mol [3][4]
Appearance Needles[2] White crystals[3]
Melting Point - 273 °C (decomposes)[3][4]
Solubility Soluble in water.[6] Very soluble in water.[2]
Acquires a violet discoloration
N on storage and oxidizes to 1,4-  More stable than the free
Stability

naphthoquinone unless kept

absolutely dry.[2]

base.

Experimental Protocols

A common method for the synthesis of 4-Amino-1-naphthol involves the reduction of an azo

dye precursor.[2][7]

Materials:

a-Naphthol

Sulfanilic acid dihydrate
Sodium hydroxide
Sodium hydrosulfite

Stannous chloride dihydrate
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e Hydrochloric acid

Procedure:

Diazotization: Sulfanilic acid is diazotized.[7]

e Coupling: The resulting diazonium salt is coupled with an alkaline solution of a-naphthol at a
low temperature to form the azo dye, Orange I.[7]

e Reduction: The dye solution is warmed, and sodium hydrosulfite is added to reduce the azo
linkage, yielding crude 4-Amino-1-naphthol.[7]

 Purification and Salt Formation: The crude product is dissolved in a solution of hydrochloric
acid and stannous chloride (to prevent oxidation). The hydrochloride salt is then crystallized
by the addition of concentrated hydrochloric acid and cooling.[7]

A logical diagram for the synthesis of 4-Amino-1-naphthol Hydrochloride is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b11901700?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-4-amino-1-naphthol-in-modern-organic-synthesis-rc
https://www.drugfuture.com/chemdata/4-Amino-1-naphthol.html
https://www.chembk.com/en/chem/4-Amino-1-naphthol%20hydrochloride
https://www.sigmaaldrich.com/US/en/product/aldrich/133485
https://www.chemicalbook.com/synthesis/4-amino-1-naphthol-hydrochloride.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1863462.htm
http://www.orgsyn.org/demo.aspx?prep=CV2P0039
https://www.benchchem.com/product/b11901700#4-amino-7-chloronaphthalen-1-ol-chemical-properties
https://www.benchchem.com/product/b11901700#4-amino-7-chloronaphthalen-1-ol-chemical-properties
https://www.benchchem.com/product/b11901700#4-amino-7-chloronaphthalen-1-ol-chemical-properties
https://www.benchchem.com/product/b11901700#4-amino-7-chloronaphthalen-1-ol-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11901700?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11901700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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